1-[2-(Aminomethyl)cyclopentyl]prop-2-yn-1-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1-[2-(aminomethyl)cyclopentyl]prop-2-yn-1-one
• InChI: InChI=1S/C9H13NO/c1-2-9(11)8-5-3-4-7(8)6-10/h1,7-8H,3-6,10H2
• InChI Key: SMUWPSYEHLTVHE-UHFFFAOYSA-N
• Canonical SMILES: C#CC(=O)C1CCCC1CN

Description

1-[2-(Aminomethyl)cyclopentyl]prop-2-yn-1-one is an organic compound with the molecular formula C₉H₁₃NO It is a cyclopentyl derivative with an aminomethyl group and a prop-2-yn-1-one moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(Aminomethyl)cyclopentyl]prop-2-yn-1-one typically involves the reaction of cyclopentanone with propargylamine in the presence of a suitable catalyst. The reaction conditions often include:

Catalyst: Copper(II) chloride

Temperature: 110°C

Solvent: Solvent-free conditions are preferred for green chemistry approaches.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

1-[2-(Aminomethyl)cyclopentyl]prop-2-yn-1-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the aminomethyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of substituted cyclopentyl derivatives.

Scientific Research Applications

1-[2-(Aminomethyl)cyclopentyl]prop-2-yn-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition.

Medicine: Explored for its potential therapeutic properties, particularly in neurodegenerative diseases.

Industry: Utilized in the development of novel materials and chemical processes

Mechanism of Action

The mechanism of action of 1-[2-(Aminomethyl)cyclopentyl]prop-2-yn-1-one involves its interaction with specific molecular targets. The compound can inhibit certain enzymes by binding to their active sites, thereby affecting their activity. The pathways involved may include:

Enzyme inhibition: Binding to the active site of enzymes, leading to reduced activity.

Signal transduction: Modulating signaling pathways that are crucial for cellular functions.

Comparison with Similar Compounds

Similar Compounds

• 1-[1-(Aminomethyl)cyclopentyl]prop-2-yn-1-one
• 1-[2-(Aminomethyl)cyclopentyl]prop-2-en-1-one

Uniqueness

1-[2-(Aminomethyl)cyclopentyl]prop-2-yn-1-one is unique due to its specific structural features, such as the presence of both an aminomethyl group and a prop-2-yn-1-one moiety. This combination imparts distinct chemical and biological properties that differentiate it from similar compounds .